Cas no 579474-79-6 (3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester)

3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester structure
579474-79-6 structure
Product Name:3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
CAS No:579474-79-6
MF:C13H12N2O2
MW:228.246582984924
CID:1114358
PubChem ID:69489500
Update Time:2025-04-20

3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(6-methyl-3-pyridazinyl)-Benzoic acid methyl ester
    • 3-(6-methyl-pyridazin-3-yl)-benzoic acid methyl ester
    • SCHEMBL5563045
    • GTLIWFAEWCMGRX-UHFFFAOYSA-N
    • methyl 3-(6-methylpyridazin-3-yl)benzoate
    • DB-198529
    • 579474-79-6
    • Inchi: 1S/C13H12N2O2/c1-9-6-7-12(15-14-9)10-4-3-5-11(8-10)13(16)17-2/h3-8H,1-2H3
    • InChI Key: GTLIWFAEWCMGRX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=CC(=C1)C1=CC=C(C)N=N1)=O

Computed Properties

  • Exact Mass: 228.089877630g/mol
  • Monoisotopic Mass: 228.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.1Ų
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